Cas no 142784-66-5 (1,5-Pentanediol, 2-[bis(phenylmethyl)amino]-, (S)-)
142784-66-5 structure
Product Name:1,5-Pentanediol, 2-[bis(phenylmethyl)amino]-, (S)-
CAS No:142784-66-5
MF:C19H25NO2
MW:299.40730547905
CID:1312183
PubChem ID:16752441
Update Time:2025-04-20
1,5-Pentanediol, 2-[bis(phenylmethyl)amino]-, (S)- Chemical and Physical Properties
Names and Identifiers
-
- 1,5-Pentanediol, 2-[bis(phenylmethyl)amino]-, (S)-
- (S)-2-(Dibenzylamino)-1,5-pentanediol
- (S)-2-(DIBENZYLAMINO)PENTANE-1,5-DIOL
- MFCD31803379
- E72469
- (2S)-2-(DIBENZYLAMINO)PENTANE-1,5-DIOL
- 142784-66-5
-
- Inchi: 1S/C19H25NO2/c21-13-7-12-19(16-22)20(14-17-8-3-1-4-9-17)15-18-10-5-2-6-11-18/h1-6,8-11,19,21-22H,7,12-16H2/t19-/m0/s1
- InChI Key: STMJXJLQFBAPTD-IBGZPJMESA-N
- SMILES: OC[C@H](CCCO)N(CC1C=CC=CC=1)CC1C=CC=CC=1
Computed Properties
- Exact Mass: 299.18865
- Monoisotopic Mass: 299.188529040g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 22
- Rotatable Bond Count: 9
- Complexity: 253
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.7
- Topological Polar Surface Area: 43.7Ų
Experimental Properties
- PSA: 43.7
1,5-Pentanediol, 2-[bis(phenylmethyl)amino]-, (S)- Related Literature
-
1. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
-
Qiao Song,Angela Bamesberger,Lingyun Yang,Haley Houtwed,Haishi Cao Analyst, 2014,139, 3588-3592
-
Joseph W. Bennett,Diamond T. Jones,Blake G. Hudson,Joshua Melendez-Rivera,Robert J. Hamers,Sara E. Mason Environ. Sci.: Nano, 2020,7, 1642-1651
-
Byungho Lim,Jaewon Jin,Jin Yoo,Seung Yong Han,Kyeongyeol Kim,Sungah Kang,Nojin Park,Sang Moon Lee,Hae Jin Kim,Seung Uk Son Chem. Commun., 2014,50, 7723-7726
-
Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
142784-66-5 (1,5-Pentanediol, 2-[bis(phenylmethyl)amino]-, (S)-) Related Products
- 31247-34-4((1-Benzylazetidin-2-yl)methanol)
- 67131-44-6((1-Benzylpyrrolidin-2-yl)methanol)
- 182076-49-9((R)-1-N-Benzylprolinol)
- 53912-80-4((S)-1-N-Benzylprolinol)
- 85387-43-5((1-benzylpiperidin-2-yl)methanol)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
Recommended suppliers
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
CN Supplier
Bulk